Cas no 1879476-43-3 (2-Pyridineacetic acid, α,α-dimethyl-3-(trifluoromethyl)-)

• Product Name: 2-Pyridineacetic acid, α,α-dimethyl-3-(trifluoromethyl)-
• CAS No: 1879476-43-3
• MF: C₁₀H₁₀F₃NO₂
• MW: 233.187113285065
• CID: 6016982
• PubChem ID: 115008699
• Update Time: 2025-05-19

2-Pyridineacetic acid, α,α-dimethyl-3-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridineacetic acid, α,α-dimethyl-3-(trifluoromethyl)-
• 2-methyl-2-[3-(trifluoromethyl)pyridin-2-yl]propanoic acid
• EN300-1936781
• 1879476-43-3
• 2-Methyl-2-(3-(trifluoromethyl)pyridin-2-yl)propanoic acid

• Inchi： 1S/C10H10F3NO2/c1-9(2,8(15)16)7-6(10(11,12)13)4-3-5-14-7/h3-5H,1-2H3,(H,15,16)
• InChI Key： SPHRRGXPBBFFOB-UHFFFAOYSA-N
• SMILES： C1(C(C)(C)C(O)=O)=NC=CC=C1C(F)(F)F

Computed Properties

• Exact Mass: 233.06636305g/mol
• Monoisotopic Mass: 233.06636305g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.313±0.06 g/cm3(Predicted)
• Boiling Point: 289.9±35.0 °C(Predicted)
• pka: 3.78±0.14(Predicted)

Additional information on 2-Pyridineacetic acid, α,α-dimethyl-3-(trifluoromethyl)-

Comprehensive Overview of 2-Pyridineacetic acid, α,α-dimethyl-3-(trifluoromethyl)- (CAS No. 1879476-43-3)

2-Pyridineacetic acid, α,α-dimethyl-3-(trifluoromethyl)- (CAS No. 1879476-43-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of a trifluoromethyl group and a pyridine ring in its molecular framework makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for fluorinated compounds in modern therapeutics.

The compound’s α,α-dimethyl substitution enhances its stability, making it suitable for various synthetic transformations. This characteristic is crucial for developing small-molecule inhibitors and enzyme modulators, which are hot topics in current medicinal chemistry. Additionally, the 3-(trifluoromethyl)pyridine moiety is known for its electron-withdrawing properties, which can improve the pharmacokinetic profiles of derived drugs. These attributes align with the growing trend of designing metabolically stable compounds in the pharmaceutical industry.

In agrochemical applications, 2-Pyridineacetic acid, α,α-dimethyl-3-(trifluoromethyl)- serves as a key building block for developing crop protection agents. The trifluoromethyl group is often associated with enhanced pesticidal activity, addressing the global need for sustainable agriculture solutions. With increasing regulatory scrutiny on traditional pesticides, this compound offers a promising alternative due to its potential for lower environmental impact.

From a synthetic chemistry perspective, the compound’s versatility is evident in its use for cross-coupling reactions and heterocyclic functionalization. These reactions are pivotal for creating diverse chemical libraries, a strategy widely adopted in high-throughput screening programs. The compound’s compatibility with modern catalytic methods further underscores its relevance in contemporary research.

Environmental and safety considerations are also critical when discussing 2-Pyridineacetic acid, α,α-dimethyl-3-(trifluoromethyl)-. While it is not classified as a hazardous material, proper handling protocols are recommended to ensure workplace safety. The compound’s low toxicity profile makes it an attractive candidate for further development, aligning with the industry’s shift toward greener chemistry practices.

In summary, 2-Pyridineacetic acid, α,α-dimethyl-3-(trifluoromethyl)- (CAS No. 1879476-43-3) represents a multifaceted tool for researchers exploring fluorinated heterocycles and their applications. Its significance in drug design, agrochemical innovation, and catalytic synthesis positions it as a compound of enduring interest in the scientific community.